N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-ethylurea

• IUPAC Name: 1-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-ethylurea
• InChI: InChI=1S/C14H18N4O4/c1-4-15-14(19)16-8-12-17-13(18-22-12)9-5-6-10(20-2)11(7-9)21-3/h5-7H,4,8H2,1-3H3,(H2,15,16,19)
• InChI Key: NRPNJLDRUIKBTJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=NC(=NO1)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H18N4O4
• Molecular Weight: 306.32 g/mol

Description

The compound “N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N’-ethylurea” is a complex organic molecule. It contains a 3,4-dimethoxyphenyl group, which is a phenyl group (a ring of 6 carbon atoms) with two methoxy groups (OCH3) attached at the 3rd and 4th positions. It also contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms. The molecule also includes a urea group (NH2-CO-NH2), which is a common functional group in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The 3,4-dimethoxyphenyl group is a type of aromatic ring, which means it is planar and has a delocalized π electron system. The 1,2,4-oxadiazole ring is also aromatic and planar. The urea group can form hydrogen bonds with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. For example, the methoxy groups on the phenyl ring could potentially be demethylated under acidic conditions. The oxadiazole ring is generally quite stable and does not readily undergo reactions. The urea group could potentially react with a strong base to form an isocyanate.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar urea group and the aromatic rings would likely make this compound relatively non-volatile. The exact melting point, boiling point, and solubility would depend on the specific interactions between the atoms in the molecule.